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Compound of Interest

Compound Name: Biotin-PEG4-SH

Cat. No.: B11929924 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation of stock

solutions of Biotin-PEG4-SH, a valuable reagent in bioconjugation, drug delivery, and

diagnostic assay development. Adherence to these guidelines is crucial for maintaining the

integrity and reactivity of the thiol group, ensuring experimental success.

Introduction
Biotin-PEG4-SH is a bifunctional molecule that incorporates a biotin moiety for high-affinity

binding to avidin or streptavidin, a hydrophilic polyethylene glycol (PEG) spacer to enhance

solubility and reduce steric hindrance, and a reactive thiol (-SH) group.[1][2] The thiol group

allows for specific conjugation to maleimides, haloacetyls, and noble metal surfaces like gold.

[3][4] Proper preparation and storage of stock solutions are critical to prevent oxidation of the

thiol group to a disulfide, which would render the molecule inactive for its intended conjugation

chemistry.[5]

Physicochemical Properties and Solubility
Understanding the properties of Biotin-PEG4-SH is essential for its effective handling and use.
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Property Value Source(s)

Molecular Formula C20H37N3O6S2

Molecular Weight 479.65 g/mol

Appearance
Off-white to light yellow oil or

solid/semi-solid

Purity >96%

Solubility

Soluble in water, DMSO, DMF,

chloroform, and methylene

chloride. Less soluble in

alcohol and toluene. Not

soluble in ether.

Storage (Solid)
-20°C, protect from light,

stored under nitrogen.

Experimental Protocols
Materials

Biotin-PEG4-SH

Anhydrous, amine-free Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF)

Degassed, deionized water or buffer of choice (e.g., phosphate-buffered saline, PBS)

Inert gas (Argon or Nitrogen)

Sterile, conical-bottom polypropylene tubes

Calibrated micropipettes and sterile, low-retention pipette tips

Protocol for Preparing a 10 mM Stock Solution in an
Organic Solvent
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This protocol is recommended for applications where the final reaction volume can tolerate a

small percentage of an organic solvent.

Equilibrate the Reagent: Allow the vial of Biotin-PEG4-SH to warm to room temperature

before opening to prevent moisture condensation, which can hydrolyze the compound.

Inert Atmosphere: If possible, perform the following steps in a glove box or under a gentle

stream of inert gas (argon or nitrogen) to minimize exposure to atmospheric oxygen.

Solvent Addition: Add the appropriate volume of anhydrous DMSO or DMF to the vial to

achieve a 10 mM concentration. For example, to prepare a 10 mM stock solution from 1 mg

of Biotin-PEG4-SH (MW: 479.65 g/mol ), add 208.49 µL of solvent.

Dissolution: Gently vortex or pipette the solution up and down to ensure the compound is

completely dissolved. If necessary, brief sonication in a water bath can be used to aid

dissolution.

Aliquoting and Storage: Aliquot the stock solution into single-use volumes in sterile, conical-

bottom polypropylene tubes. This prevents multiple freeze-thaw cycles. Store the aliquots at

-80°C for long-term storage (up to 6 months) or at -20°C for shorter-term storage (up to 1

month). The stock solution should be protected from light and stored under an inert gas

atmosphere.

Protocol for Preparing an Aqueous Stock Solution
For applications sensitive to organic solvents, an aqueous stock solution can be prepared

immediately before use.

Equilibrate the Reagent: As with the organic solvent protocol, allow the vial of Biotin-PEG4-
SH to reach room temperature before opening.

Use of Degassed Buffer: It is highly recommended to use a degassed buffer to minimize

dissolved oxygen. To degas, sparge the buffer with an inert gas (argon or nitrogen) for at

least 30 minutes.

Dissolution: Add the desired volume of degassed buffer to the vial. Biotin-PEG4-SH is

soluble in water at concentrations of 10 mg/mL.
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Immediate Use: Aqueous solutions of thiol-containing compounds are more susceptible to

oxidation. Therefore, it is recommended to prepare these solutions immediately before use

and to not store them for extended periods.

Handling and Storage of Thiol-Containing Reagents
The sulfhydryl group of Biotin-PEG4-SH is prone to oxidation, forming a disulfide bridge. To

ensure the reagent's reactivity, the following precautions are essential:

Inert Atmosphere: Handle the solid compound and its solutions under an inert atmosphere

whenever possible.

Avoid Contaminants: Ensure all glassware and plasticware are clean and free of oxidizing

agents.

Proper Storage: Store the solid reagent and stock solutions at low temperatures (-20°C or

-80°C), protected from light and moisture. Storing under an inert gas is highly recommended.

Single-Use Aliquots: Prepare single-use aliquots to avoid repeated freeze-thaw cycles and

exposure to air.

Waste Disposal: Dispose of thiol-containing waste in a designated container. Glassware that

has come into contact with thiols should be decontaminated by soaking in a bleach solution.

Visualizations
The following diagrams illustrate the key processes involved in preparing and using Biotin-
PEG4-SH stock solutions.
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Workflow for Preparing Biotin-PEG4-SH Stock Solution
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Caption: Workflow for preparing and storing Biotin-PEG4-SH stock solutions.
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Conjugation Reaction of Biotin-PEG4-SH
Biotin-PEG4-SH

Biotin-PEG4-S-H

Conjugated Product

Biotin-PEG4-S-Target

Thiol-Maleimide
Coupling

Target Molecule

e.g., Maleimide-activated Protein

Click to download full resolution via product page

Caption: Schematic of Biotin-PEG4-SH conjugation to a target molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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